Cas no 926195-95-1 (1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS000131813
- CCG-309070
- 1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydroindazole-3-carboxylic acid
- EN300-36687
- 1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
- 926195-95-1
- CS-0247486
- Z330914458
- 1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylicacid
- 1H-Indazole-3-carboxylic acid, 1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-
- 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
-
- Inchi: 1S/C15H15FN2O2/c1-9-6-7-10(8-12(9)16)18-13-5-3-2-4-11(13)14(17-18)15(19)20/h6-8H,2-5H2,1H3,(H,19,20)
- InChI Key: KQCAUOYAAHUCJZ-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)N1C2=C(C(C(=O)O)=N1)CCCC2
Computed Properties
- Exact Mass: 274.11175589g/mol
- Monoisotopic Mass: 274.11175589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 456.6±45.0 °C at 760 mmHg
- Flash Point: 229.9±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- pka: 3.92±0.20(Predicted)
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F601563-25mg |
1-(3-Fluoro-4-Methylphenyl)-4,5,6,7-Tetrahydro-1h-Indazole-3-Carboxylic Acid |
926195-95-1 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F601563-50mg |
1-(3-Fluoro-4-Methylphenyl)-4,5,6,7-Tetrahydro-1h-Indazole-3-Carboxylic Acid |
926195-95-1 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F601563-250mg |
1-(3-Fluoro-4-Methylphenyl)-4,5,6,7-Tetrahydro-1h-Indazole-3-Carboxylic Acid |
926195-95-1 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM482283-250mg |
1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
926195-95-1 | 95%+ | 250mg |
$188 | 2023-02-17 | |
| Chemenu | CM482283-500mg |
1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
926195-95-1 | 95%+ | 500mg |
$334 | 2023-02-17 | |
| Chemenu | CM482283-1g |
1-(3-fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
926195-95-1 | 95%+ | 1g |
$466 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318156-50mg |
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1h-indazole-3-carboxylic acid |
926195-95-1 | 95% | 50mg |
¥1663.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318156-100mg |
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1h-indazole-3-carboxylic acid |
926195-95-1 | 95% | 100mg |
¥2646.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318156-250mg |
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1h-indazole-3-carboxylic acid |
926195-95-1 | 95% | 250mg |
¥3578.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1318156-500mg |
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1h-indazole-3-carboxylic acid |
926195-95-1 | 95% | 500mg |
¥6336.00 | 2024-04-25 |
1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
Professional Introduction to Compound with CAS No. 926195-95-1 and Product Name: 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
The compound with the CAS number 926195-95-1 and the product name 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a fluoro-substituted aromatic ring and a tetrahydro-indazole core makes it an intriguing candidate for further exploration in drug discovery.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic properties of a molecule, including its bioavailability, metabolic stability, and binding affinity. The 3-fluoro-4-methylphenyl moiety in this compound is particularly noteworthy, as it has been shown to enhance the metabolic stability of drug candidates while maintaining potent biological activity. This feature is especially valuable in the design of small-molecule drugs that require prolonged half-lives in vivo.
The tetrahydro-indazole scaffold is another key structural element that contributes to the compound's potential therapeutic utility. Tetrahydro-indazoles have been extensively studied for their role as pharmacophores in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The presence of a carboxylic acid group at the 3-position of the indazole ring further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological properties.
Recent research has highlighted the importance of 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid as a versatile building block for the synthesis of novel bioactive molecules. Studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets. For instance, modifications at the carboxylic acid group have been explored to improve solubility and bioavailability, while retaining potent activity against target enzymes and receptors.
The compound's potential applications extend to the development of inhibitors for enzymes involved in critical biological pathways. For example, tetrahydro-indazole derivatives have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The fluoro-substituent on the aromatic ring is particularly interesting, as it has been shown to enhance binding interactions with protein targets by increasing lipophilicity and reducing metabolic degradation.
Moreover, the structural features of this compound make it an attractive candidate for further exploration in the field of drug repurposing. Drug repurposing involves identifying new therapeutic uses for existing drugs or drug candidates, which can significantly reduce the time and cost associated with drug development. The unique combination of a fluoro-substituted aromatic ring and a tetrahydro-indazole core suggests that this compound may have applications beyond its initial intended use.
In conclusion, 1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 926195-95-1) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and mechanisms of action, this compound is likely to play an increasingly important role in the development of next-generation drugs.
926195-95-1 (1-(3-Fluoro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)